Cas no 49615-94-3 ((3-Amino-1-benzofuran-2-YL)(4-bromophenyl)methanone)

• Product Name: (3-Amino-1-benzofuran-2-YL)(4-bromophenyl)methanone
• CAS No: 49615-94-3
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 2669545
• PubChem ID: 2916909
• Update Time: 2025-04-21

(3-Amino-1-benzofuran-2-YL)(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-AMINO-1-BENZOFURAN-2-YL)(4-BROMOPHENYL)METHANONE
• 2-(4-Bromobenzoyl)-1-benzofuran-3-amine
• STK081527
• NS-05317
• cid_2916909
• BDBM75490
• (3-Aminobenzofuran-2-yl)(4-bromophenyl)methanone
• CCG-126296
• Oprea1_741395
• AKOS000126917
• HMS2554K23
• CHEMBL1613234
• (3-amino-1-benzofuran-2-yl)-(4-bromophenyl)methanone
• MLS000665450
• Z57393034
• SMR000270690
• CS-0327160
• 668-996-5
• 49615-94-3
• HMS614O15
• AB00122252-01
• (3-amino-2-benzofuranyl)-(4-bromophenyl)methanone
• SR-01000487909
• AS-871/42864057
• ChemDiv1_009827
• (3-aminobenzofuran-2-yl)-(4-bromophenyl)methanone
• (3-azanyl-1-benzofuran-2-yl)-(4-bromophenyl)methanone
• SR-01000487909-1
• Cambridge id 6874523
• (3-Amino-1-benzofuran-2-YL)(4-bromophenyl)methanone

• Inchi： 1S/C15H10BrNO2/c16-10-7-5-9(6-8-10)14(18)15-13(17)11-3-1-2-4-12(11)19-15/h1-8H,17H2
• InChI Key： YTPPDEUSISZRMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(C2C=CC=CC=2O1)N)=O

Computed Properties

• Exact Mass: 314.98949Da
• Monoisotopic Mass: 314.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.2Ų